4-(Fluoromethylsulfonyl)benzoic acid

• IUPAC Name: 4-(fluoromethylsulfonyl)benzoic acid
• InChI: InChI=1S/C8H7FO4S/c9-5-14(12,13)7-3-1-6(2-4-7)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key: YWOTYLGMTYPBHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)S(=O)(=O)CF
• Molecular Formula: C8H7FO4S
• Molecular Weight: 218.20 g/mol

Description

Molecular Structure Analysis

The molecular structure of 4-(Fluoromethylsulfonyl)benzoic acid consists of a benzoic acid group with a fluoromethylsulfonyl substituent. The exact structural details are not available in the search results.

Scientific Research Applications

Biomaterials in Regenerative Medicine

4-Fluoromethanesulfonylbenzoic acid: . This modification can significantly impact cellular responses, including adhesion, proliferation, and differentiation. Sulfonated biomaterials are particularly useful in regenerative medicine, where they contribute to the development of hydrogels, scaffolds, and nanoparticles for tissue engineering.

Drug Delivery Systems

. This enhancement is vital for designing drug delivery systems that can efficiently target specific tissues or cells, thereby increasing the therapeutic efficacy and reducing side effects.

Environmental Monitoring

. These probes are designed to be sensitive and selective, allowing for the non-toxic detection of environmental pollutants. Their high sensitivity makes them ideal for monitoring contaminants in water, soil, and air.

Food Safety

. The probes can identify and quantify trace amounts of toxins, ensuring the safety and quality of food products.

Synthesis of Agrochemicals

. These products include pesticides and herbicides that protect crops from pests and diseases, thereby contributing to agricultural productivity and food security.

Development of Dyes and Pigments

4-Fluoromethanesulfonylbenzoic acid: . The unique chemical properties imparted by the fluoromethylsulfonyl group can lead to the development of novel colorants with enhanced stability and brightness.

Safety and Hazards

While specific safety data for 4-(Fluoromethylsulfonyl)benzoic acid is not available, it’s important to handle all chemical substances with care. For instance, benzoic acid can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure.

Mechanism of Action

Mode of Action

Based on its structural similarity to benzoic acid, it may interact with similar targets and pathways .

Biochemical Pathways

Benzoic acid, a structurally similar compound, is known to have antimicrobial properties and is widely used as a food preservative . It is conjugated to glycine in the liver and excreted as hippuric acid .

Result of Action

Fluorinated compounds are often used in medicinal chemistry due to their ability to modulate the biological activity and physicochemical properties of drug molecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .